Cas no 94249-09-9 (bis(2-hydroxyethyl)(2-hydroxyoctyl)methylammonium toluene-p-sulphonate)

• Product Name: bis(2-hydroxyethyl)(2-hydroxyoctyl)methylammonium toluene-p-sulphonate
• CAS No: 94249-09-9
• MF: C₂₀H₃₇NO₆S
• MW: 419.575885534287
• CID: 1000787
• PubChem ID: 71300544
• Update Time: 2025-04-20

bis(2-hydroxyethyl)(2-hydroxyoctyl)methylammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• bis(2-hydroxyethyl)(2-hydroxyoctyl)methylammonium toluene-p-sulphonate
• bis(2-hydroxyethyl)-(2-hydroxyoctyl)-methylazanium,4-methylbenzenesulfonate
• 94249-09-9
• 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methyloctan-1-aminium 4-methylbenzene-1-sulfonate
• EINECS 304-384-3
• DTXSID70915874
• NS00092755
• HAGDDOULRGYHOL-UHFFFAOYSA-M

• Inchi： 1S/C13H30NO3.C7H8O3S/c1-3-4-5-6-7-13(17)12-14(2,8-10-15)9-11-16;1-6-2-4-7(5-3-6)11(8,9)10/h13,15-17H,3-12H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： HAGDDOULRGYHOL-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].OC(CCCCCC)C[N+](C)(CCO)CCO

Computed Properties

• Exact Mass: 419.23415907g/mol
• Monoisotopic Mass: 419.23415907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 126Ų